N-(4-ethoxyphenyl)-2-(5-methoxy-2-(((5-methyl-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxopyridin-1(4H)-yl)acetamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-[5-methoxy-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanylmethyl]-4-oxopyridin-1-yl]acetamide
• InChI: InChI=1S/C20H22N4O4S2/c1-4-28-16-7-5-14(6-8-16)21-19(26)11-24-10-18(27-3)17(25)9-15(24)12-29-20-23-22-13(2)30-20/h5-10H,4,11-12H2,1-3H3,(H,21,26)
• InChI Key: ZWHRNSSRAIVKJL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CN2C=C(C(=O)C=C2CSC3=NN=C(S3)C)OC
• Molecular Formula: C20H22N4O4S2
• Molecular Weight: 446.5 g/mol
• CAS No.: 933206-18-9

Description

N-(4-ethoxyphenyl)-2-(5-methoxy-2-(((5-methyl-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxopyridin-1(4H)-yl)acetamide is a useful research compound. Its molecular formula is C20H22N4O4S2 and its molecular weight is 446.54. The purity is usually 95%.
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Scientific Research Applications

1. Potential Anticancer Applications

• The synthesis and biological evaluation of thiadiazole derivatives, including structures similar to the compound , have been investigated for their potential anticancer activities. For instance, compounds like N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides were studied for their antitumor activities against human lung adenocarcinoma cells (Acar Çevik, Osmaniye, Levent, Sağlık, Çavușoğlu, Karaduman, Özkay, & Kaplancıklı, 2020).

2. Antimicrobial and Antifungal Properties

• Research has demonstrated that derivatives of thiadiazole, which share a structural resemblance to the compound, exhibit significant antibacterial and antifungal properties. This includes studies on N-aryl-2-((5-amino-1,3,4-thiadiazol-2-yl)thio)acetamide compounds (Abu-Melha, 2021).

3. Nematocidal Activity

• Novel 1,2,4-oxadiazole derivatives containing a 1,3,4-thiadiazole amide group, structurally related to the compound, showed good nematocidal activity against Bursaphelenchus xylophilus. This indicates potential agricultural applications (Liu, Wang, Zhou, & Gan, 2022).

4. Photodynamic Therapy for Cancer Treatment

• The compound's structurally similar derivatives have been utilized in the development of photosensitizers for photodynamic therapy, particularly in the treatment of cancer. For instance, zinc phthalocyanine derivatives substituted with thiadiazole-based groups have shown high singlet oxygen quantum yields, essential for effective photodynamic therapy (Pişkin, Canpolat, & Öztürk, 2020).

5. Synthesis and Chemical Properties

• The compound and its analogs have been synthesized and characterized to understand their chemical properties better. Studies on compounds like N-(5-Aryl-1,3,4-Thiadiazol-2-yl)-2-(3-Oxo-1,2-Benzothiazol-2(3H)-yl)Acetamide derivatives explore diverse synthetic methods and chemical analyses (Yu, Hu, Wan, Li, Zheng, & Xu, 2014).